Cas no 820224-04-2 (2-Thiophenecarboxylic acid, 4-(4'-acetyl[1,1'-biphenyl]-4-yl)-)

• Product name: 2-Thiophenecarboxylic acid, 4-(4'-acetyl[1,1'-biphenyl]-4-yl)-
• CAS No: 820224-04-2
• MF: C₁₉H₁₄O₃S
• MW: 322.37766
• CID: 701027
• PubChem ID: 69681289

2-Thiophenecarboxylic acid, 4-(4'-acetyl[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(4'-acetyl[1,1'-biphenyl]-4-yl)-
• 4-[4-(4-acetylphenyl)phenyl]thiophene-2-carboxylic acid
• 820224-04-2
• SCHEMBL6142371
• DTXSID40741102
• 4-(4'-Acetyl[1,1'-biphenyl]-4-yl)thiophene-2-carboxylic acid

• Inchi： InChI=1S/C19H14O3S/c1-12(20)13-2-4-14(5-3-13)15-6-8-16(9-7-15)17-10-18(19(21)22)23-11-17/h2-11H,1H3,(H,21,22)
• InChI Key： VVCPLUUNVKDJRZ-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=C3)C(=O)O

Computed Properties

• Exact Mass: 322.06636548g/mol
• Monoisotopic Mass: 322.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų
• XLogP3: 4.4